Cas no 129786-60-3 (1-Pyreneacetaldehyde, a-oxo-)

• Product Name: 1-Pyreneacetaldehyde, a-oxo-
• CAS No: 129786-60-3
• MF: C₁₈H₁₀O₂
• MW: 258.27080488205
• CID: 149810
• PubChem ID: 3035577
• Update Time: 2025-04-19

1-Pyreneacetaldehyde, a-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Pyreneacetaldehyde, a-oxo-
• oxaldehyde,pyrene
• pyrene glyoxal
• 1-Pyreneacetaldehyde, alpha-oxo-
• alpha-Oxo-1-pyreneacetaldehyde
• oxo(pyren-1-yl)acetaldehyde
• Pyrenylglyoxal
• 129786-60-3
• Pyreneglyoxal
• 2-oxo-2-pyren-1-ylacetaldehyde
• SCHEMBL12070574
• 1-pyrenylglyoxal
• DTXSID80926496

• Inchi： 1S/C18H10O2/c19-10-16(20)14-8-6-13-5-4-11-2-1-3-12-7-9-15(14)18(13)17(11)12/h1-10H
• InChI Key： SSORFNIYNFPXRG-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 258.0681
• Monoisotopic Mass: 258.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 4.4

Experimental Properties

• Density: 1.353
• Boiling Point: 452.7°C at 760 mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.814
• PSA: 34.14